![molecular formula C11H13NO B7907449 5-(p-Tolyl)pyrrolidin-2-one](/img/structure/B7907449.png)
5-(p-Tolyl)pyrrolidin-2-one
Overview
Description
5-(p-Tolyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(p-Tolyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(p-Tolyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrochromic Devices : A study by Yiğitsoy et al. (2007) discussed the synthesis of a soluble polymer through chemical polymerization, which showed potential for use in electrochromic devices due to its electronic transition and switching ability. This research highlights the use of pyrrole derivatives in developing materials for electrochromic applications (Yiğitsoy et al., 2007).
Asymmetric Synthesis : Reggelin and Heinrich (1998) investigated the diastereoselective preparation of highly substituted pyrrolidine derivatives. Their work demonstrates the application of metalated 2-alkenylsulfoximides in asymmetric synthesis, providing a pathway to enantiomerically pure and stereoselectively defined compounds (Reggelin & Heinrich, 1998).
Organocatalytic Processes : Bortolini et al. (2012) described the development of 5-(Pyrrolidin-2-yl)tetrazole functionalized silica for use in continuous-flow aldol reactions. This research underscores the potential of pyrrolidine derivatives in facilitating organocatalytic processes under environmentally benign conditions (Bortolini et al., 2012).
Antimalarial Agents : Okaniwa et al. (2021) explored the repositioning of 1-(Pyridin-4-yl)pyrrolidin-2-one derivatives as inhibitors of Plasmodium cytoplasmic Prolyl-tRNA synthetase, a validated antimalarial target. Their work indicates the potential of these derivatives in developing novel antimalarial prophylactic agents (Okaniwa et al., 2021).
Cytotoxic and Antioxidant Activities : Saurav and Kannabiran (2012) studied the cytotoxicity and antioxidant activity of a pyrrolidin-2-one derivative extracted from marine Streptomyces. Their findings suggest the potential of such compounds in cancer treatment and as antioxidants (Saurav & Kannabiran, 2012).
properties
IUPAC Name |
5-(4-methylphenyl)pyrrolidin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-8-2-4-9(5-3-8)10-6-7-11(13)12-10/h2-5,10H,6-7H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXLURABGVGKYCA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CCC(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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